Cas no 38897-26-6 (Benzonitrile, 3,4,5-trihydroxy-)
38897-26-6 structure
Product Name:Benzonitrile, 3,4,5-trihydroxy-
CAS No:38897-26-6
MF:C7H5NO3
MW:151.119501829147
CID:292236
PubChem ID:13746835
Update Time:2025-04-19
Benzonitrile, 3,4,5-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3,4,5-trihydroxy-
- 3,4,5-trihydroxybenzonitrile
- Gallonitril
- gallonitrile
- 38897-26-6
- OHCQBZQVFIBAIV-UHFFFAOYSA-N
- SCHEMBL4168959
- DTXSID60548291
-
- Inchi： 1S/C7H5NO3/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2,9-11H
- InChI Key： OHCQBZQVFIBAIV-UHFFFAOYSA-N
- SMILES： OC1C(=CC(C#N)=CC=1O)O
Computed Properties
- Exact Mass: 151.02695
- Monoisotopic Mass: 151.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 84.48
Benzonitrile, 3,4,5-trihydroxy- Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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